2-amino-6-(difluoromethyl)benzoic acid

• CAS RN: 1654011-33-2
• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.1

Description

2-Amino-6-(difluoromethyl)benzoic acid, abbreviated as 2-AFMB, is a compound used in various scientific applications. It is a small molecule with a molecular weight of 199.09 g/mol and has a melting point of 134-136 °C. 2-AFMB is an important intermediate in the synthesis of various organic compounds and has been used in the synthesis of drugs, agrochemicals, and other compounds. 2-AFMB has also been used in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines.

Scientific Research Applications

2-AFMB has been used in various scientific applications, such as in the synthesis of drugs, agrochemicals, and other compounds. It has also been used in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines. 2-AFMB has also been used in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines. Additionally, 2-AFMB has been used in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines.

Mechanism of Action

The mechanism of action of 2-AFMB is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electron-rich molecules to form covalent bonds. Additionally, 2-AFMB is believed to act as a catalyst in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-AFMB are not well understood. However, it is believed that the compound acts as a nucleophile, reacting with electron-rich molecules to form covalent bonds. Additionally, 2-AFMB is believed to act as a catalyst in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-AFMB in laboratory experiments include its low cost, ease of synthesis, and its ability to act as a catalyst in the synthesis of various organic compounds. Additionally, 2-AFMB is relatively stable in air and can be stored for long periods of time without significant degradation.
The limitations of using 2-AFMB in laboratory experiments include its relatively low solubility in water and its potential toxicity. Additionally, 2-AFMB is not soluble in organic solvents, making it difficult to use in certain reactions.

Future Directions

For the use of 2-AFMB include its use in the synthesis of drugs, agrochemicals, and other compounds. Additionally, 2-AFMB could be used in the synthesis of various organic compounds, such as benzimidazoles, phenylthiazoles, and quinolines. Additionally, 2-AFMB could be used in the development of new catalysts for organic reactions. Additionally, 2-AFMB could be used in the development of new drugs, agrochemicals, and other compounds. Additionally, 2-AFMB could be used in the development of new materials and polymers. Finally, 2-AFMB could be used in the development of new catalysts for organic reactions.

Synthesis Methods

2-AFMB is synthesized by the reaction of aniline and difluoromethylbenzoic acid. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, at a temperature of 100-120 °C. The reaction is exothermic and yields a yield of approximately 80%.